lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate
Overview
Description
Lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate is a chemical compound with the CAS number 2703779-96-6 . It is available from various suppliers .
Physical And Chemical Properties Analysis
The physical and chemical properties of lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate such as melting point, boiling point, density, molecular formula, molecular weight, and other physical properties can be found in various chemical databases .properties
| { "Design of the Synthesis Pathway": "The synthesis of lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate can be achieved through a two-step process. The first step involves the synthesis of 4-bromo-6-methylpyridine-3-carboxylic acid, which is then converted to the lithium salt in the second step.", "Starting Materials": [ "4-bromo-6-methylpyridine", "3-chloroperoxybenzoic acid", "Sodium hydroxide", "Lithium hydroxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Synthesis of 4-bromo-6-methylpyridine-3-carboxylic acid", "4-bromo-6-methylpyridine is reacted with 3-chloroperoxybenzoic acid in methanol to form 4-bromo-6-methylpyridine-3-carboxylic acid.", "Step 2: Synthesis of lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate", "4-bromo-6-methylpyridine-3-carboxylic acid is reacted with lithium hydroxide in diethyl ether to form lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate." ] } | |
CAS RN |
2703779-96-6 |
Molecular Formula |
C7H5BrLiNO2 |
Molecular Weight |
222 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
